Rhombic dodecahedral gold nanoparticles: chiral sensing probes for naked-eye recognition of histidine enantiomers†

Chemical Communications Pub Date: 2021-12-06 DOI: 10.1039/D1CC06127E

Abstract

Rhombic dodecahedral gold nanoparticles (GNPs) are found to have inherent chirality and can be used as colorimetric probes for naked-eye recognition of histidine enantiomers. Our findings are helpful for developing new GNP-based chiral sensing systems through tuning of nanoparticle morphology.

Graphical abstract: Rhombic dodecahedral gold nanoparticles: chiral sensing probes for naked-eye recognition of histidine enantiomers
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